N-(3-{[(4-fluorobenzyl)oxy]methyl}phenyl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[3-[(4-fluorophenyl)methoxymethyl]phenyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C21H17F4NO3S/c22-18-8-4-15(5-9-18)13-29-14-16-2-1-3-19(12-16)26-30(27,28)20-10-6-17(7-11-20)21(23,24)25/h1-12,26H,13-14H2
• InChI Key: IWVZUUMNBJAZMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)COCC3=CC=C(C=C3)F
• Molecular Formula: C21H17F4NO3S
• Molecular Weight: 439.4 g/mol

Description

“N-(3-{[(4-fluorobenzyl)oxy]methyl}phenyl)-4-(trifluoromethyl)benzenesulfonamide” is a chemical compound with the molecular formula C21H17F4NO3S and a molecular weight of 439.42. It is available for purchase from various chemical suppliers.

Scientific Research Applications

Cancer Therapy: Tyrosine Kinase Inhibition

Gefitinib, chemically represented as N-(3-chloro-4-fluorophenyl)-7-methoxy-6-(3-morpholin-4-ylpropoxy)quinazolin-4-amine, is a tyrosine kinase inhibitor (TKI). It specifically targets the epidermal growth factor receptor (EGFR) pathway. Here’s how it works:

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Improved Synthesis Protocols

Researchers have developed an improved three-step synthesis protocol for gefitinib. Key features include:

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Sterically Hindered Solvent: 4-Fluorobenzyl Cyanide (FBCN)

FBCN, a derivative of the compound, has been investigated as a solvent. Its steric hindrance and weak Lewis basic center contribute to:

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Computational Chemistry and QSAR Studies

Researchers employ computational methods to predict the compound’s pharmacokinetics, toxicity, and interactions. Quantitative structure-activity relationship (QSAR) models aid in drug design.